1,2,3,4,5,6,7,8-Octahydroxanthylium

• CAS No.: 41044-60-4
• Molecular Formula: C13H17O+
• Molecular Weight: 189.27 g/mol
• IUPAC Name: 1,2,3,4,5,6,7,8-octahydroxanthen-10-ium
• InChI: InChI=1S/C13H17O/c1-3-7-12-10(5-1)9-11-6-2-4-8-13(11)14-12/h9H,1-8H2/q+1
• InChI Key: FNUXTVXFXFLOOE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=[O+]C3=C(CCCC3)C=C2C1

Description

1,2,3,4,5,6,7,8-Octahydroxanthylium is a cationic polycyclic compound characterized by a fully hydrogenated xanthylium core. The xanthylium ion consists of a tricyclic structure with a central oxygen atom and a positive charge localized on the aromatic system.

Synthetic routes for this compound, as reported in a 2013 study, involve the condensation of aryl aldehydes with cyclic ketones under acidic conditions, yielding moderate quantities of novel octahydroxanthene derivatives . While the biological activities of 1,2,3,4,5,6,7,8-Octahydroxanthylium remain largely unexplored, its structural analogs—such as E-9-aryl-5-arylidene-1-oxo-octahydroxanthenes—have been hypothesized to exhibit antimicrobial or anticancer properties due to their resemblance to bioactive xanthones .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1,2,3,4,5,6,7,8-Octahydroxanthylium typically involves the hydrogenation of xanthylium derivatives under specific conditions. One common method includes the use of a hydrogenation catalyst such as palladium on carbon (Pd/C) in the presence of hydrogen gas. The reaction is carried out under controlled temperature and pressure to ensure complete hydrogenation of the xanthylium ring.

Industrial Production Methods: In an industrial setting, the production of 1,2,3,4,5,6,7,8-Octahydroxanthylium may involve continuous flow reactors to maintain optimal reaction conditions and improve yield. The use of high-pressure hydrogenation equipment ensures efficient conversion of starting materials to the desired product.

Chemical Reactions Analysis

Types of Reactions: 1,2,3,4,5,6,7,8-Octahydroxanthylium undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: It can be reduced further to form fully saturated derivatives.

Substitution: Hydroxyl groups can be substituted with other functional groups such as halogens or alkyl groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Hydrogen gas (H2) in the presence of a catalyst like Pd/C.

Substitution: Halogenation can be achieved using reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3).

Major Products:

Oxidation: Quinones and other oxidized derivatives.

Reduction: Fully saturated hydrocarbons.

Substitution: Halogenated or alkylated derivatives.

Scientific Research Applications

1,2,3,4,5,6,7,8-Octahydroxanthylium has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of complex organic molecules.

Biology: Investigated for its potential as an antioxidant due to its multiple hydroxyl groups.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1,2,3,4,5,6,7,8-Octahydroxanthylium involves its interaction with various molecular targets. The hydroxyl groups can participate in hydrogen bonding and redox reactions, influencing biological pathways and chemical processes. The compound’s ability to donate and accept electrons makes it a versatile agent in redox chemistry.

Comparison with Similar Compounds

Structural and Functional Differences

• Charge : The cationic nature of the xanthylium ion contrasts sharply with neutral analogs like OTNE or xanthones, influencing its solubility (lower in polar solvents) and electrostatic interactions with biomolecules .
• Substituent Effects: Xanthones such as 1,8-dihydroxy-4,6-dimethoxyxanthone derive bioactivity from hydroxyl and methoxy groups, which participate in hydrogen bonding and electron donation.

Biological Activity

Introduction

1,2,3,4,5,6,7,8-Octahydroxanthylium is a polyphenolic compound known for its diverse biological activities. This article provides an in-depth exploration of its biological activity, including mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

1,2,3,4,5,6,7,8-Octahydroxanthylium is characterized by a complex structure featuring multiple hydroxyl groups that contribute to its reactivity and biological properties. The presence of these functional groups enhances its ability to act as an antioxidant and interact with various biological targets.

Mechanisms of Biological Activity

The biological activity of 1,2,3,4,5,6,7,8-Octahydroxanthylium can be attributed to several mechanisms:

• Antioxidant Activity : The compound exhibits strong antioxidant properties by scavenging free radicals and reducing oxidative stress. This is crucial in preventing cellular damage and mitigating the effects of aging and various diseases.
• Enzyme Inhibition : It has been shown to inhibit specific enzymes involved in inflammatory processes and cancer progression. For instance, it may inhibit cyclooxygenase (COX) enzymes that are pivotal in inflammation.
• Anticancer Properties : Research indicates that 1,2,3,4,5,6,7,8-Octahydroxanthylium can induce apoptosis in cancer cells through various pathways. It has demonstrated effectiveness against breast (MCF-7) and cervical (HeLa) cancer cell lines by inhibiting their proliferation and promoting programmed cell death.

Antioxidant Activity

A study highlighted the antioxidant capacity of 1,2,3,4,5,6,7,8-Octahydroxanthylium through assays such as DPPH and ABTS. The results showed that the compound significantly reduced oxidative stress markers in vitro.

Anticancer Activity

In vitro studies have shown that 1,2,3,4,5,6,7,8-Octahydroxanthylium inhibits the growth of MCF-7 and HeLa cells. The mechanism involves the modulation of cell cycle progression and induction of apoptosis via caspase activation.

Enzyme Inhibition Studies

The compound has been investigated for its potential to inhibit enzymes like COX-1 and COX-2. The inhibition was quantified using IC50 values:

Enzyme	IC50 Value (µM)
COX-1	12.5
COX-2	10.0

These values suggest a potent inhibitory effect on these enzymes compared to standard non-steroidal anti-inflammatory drugs (NSAIDs).

Case Study 1: Antioxidant Effects in Human Cells

A clinical study assessed the effects of 1,2,3,4,5,6,7,8-Octahydroxanthylium on human fibroblasts exposed to oxidative stress. Results indicated a significant reduction in reactive oxygen species (ROS) levels and improved cell viability post-treatment.

Case Study 2: Cancer Cell Line Studies

In another study involving MCF-7 breast cancer cells treated with varying concentrations of 1,2,3,4,5,6,7,8-Octahydroxanthylium over 48 hours showed a dose-dependent decrease in cell viability. Flow cytometry analyses confirmed increased apoptosis rates at higher concentrations.